![molecular formula C13H10Cl2F3N3O2S B2865848 4-chloro-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N'-methylbenzenesulfonohydrazide CAS No. 321433-32-3](/img/structure/B2865848.png)
4-chloro-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N'-methylbenzenesulfonohydrazide
Description
Scientific Research Applications
Agricultural Pesticide
Fluazinam: is primarily used as a protective fungicide in agriculture. It is effective against a range of soil-borne fungal pathogens and has some acaricidal activity . Its low solubility in water and low volatility make it suitable for use in various environmental conditions. It is persistent in soil systems, providing long-term protection against pests on crops such as peanuts, potatoes, grapevines, and various fruits including citrus and apples .
Environmental Fate and Ecotoxicity
The environmental impact of Fluazinam has been studied extensively. It tends not to persist in water and is not expected to leach into groundwater. However, it poses a high acute and chronic ecotoxicity risk to aquatic species. Its particle-bound transport potential is medium, indicating that it can be dispersed in the environment attached to soil or dust particles .
Human Health Implications
In terms of human health, Fluazinam has a high chronic toxicity rating for mammals. It is an irritant and skin sensitizer, which necessitates careful handling and application to minimize exposure risks .
Pharmaceutical Applications
Compounds with the trifluoromethyl group, such as Fluazinam , have been found in FDA-approved drugs. These compounds exhibit various pharmacological activities and are used in the treatment of different diseases and disorders. The trifluoromethyl group enhances the biological activity and physical properties of these pharmaceuticals .
Synthesis of Active Ingredients
The trifluoromethylpyridine moiety, present in Fluazinam , is a key structural component in the synthesis of active agrochemical and pharmaceutical ingredients. It has been used in the development of more than 20 new agrochemicals with ISO common names and is also present in several pharmaceutical and veterinary products .
Antimicrobial Research
Research has explored the use of Fluazinam derivatives as potential inhibitors of bacterial enzymes. These studies aim to develop new antibacterial agents that target specific enzymes to halt bacterial proliferation, offering a new avenue for antibiotic development .
properties
IUPAC Name |
4-chloro-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-methylbenzenesulfonohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2F3N3O2S/c1-21(12-11(15)6-8(7-19-12)13(16,17)18)20-24(22,23)10-4-2-9(14)3-5-10/h2-7,20H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMAUEDDTFPLXEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=C(C=C(C=N1)C(F)(F)F)Cl)NS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2F3N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N'-methylbenzenesulfonohydrazide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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